Cas no 77804-73-0 (Benzenamine, 2,2'-[methylenebis(oxy)]bis-)

• Product Name: Benzenamine, 2,2'-[methylenebis(oxy)]bis-
• CAS No: 77804-73-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 535506
• PubChem ID: 13951791
• Update Time: 2025-04-19

Benzenamine, 2,2'-[methylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,2'-[methylenebis(oxy)]bis-
• 2-[(2-aminophenoxy)methoxy]aniline
• methylene-dioxyaniline
• 77804-73-0
• SCHEMBL8569016
• 2,2'-[Methylenebis(oxy)]dianiline
• DTXSID30553150

• Inchi： 1S/C13H14N2O2/c14-10-5-1-3-7-12(10)16-9-17-13-8-4-2-6-11(13)15/h1-8H,9,14-15H2
• InChI Key： PROFSXKDYZMTOX-UHFFFAOYSA-N
• SMILES： O(COC1C=CC=CC=1N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5